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Compound of Interest

Compound Name: Pentachlorothioanisole

Cat. No.: B041897 Get Quote

A Comparative Analysis of Pentachlorothioanisole and its Sulfoxide Metabolite

This guide provides a detailed comparison of Pentachlorothioanisole (PCTA) and its primary

metabolite, Pentachlorothioanisole sulfoxide (PCTA-SO). The information is intended for

researchers, scientists, and professionals in drug development and environmental science.

Physicochemical and Toxicological Properties
A summary of the available physicochemical and toxicological data for

Pentachlorothioanisole and its sulfoxide metabolite is presented below. It is important to note

the current lack of a publicly available LD50 value for the sulfoxide metabolite, which limits a

direct quantitative comparison of acute toxicity.
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Property
Pentachlorothioanisole
(PCTA)

Pentachlorothioanisole
Sulfoxide (PCTA-SO)

Molecular Formula C₇H₃Cl₅S C₇H₃Cl₅OS

Molecular Weight 296.43 g/mol [1] 312.43 g/mol

CAS Number 1825-19-0[1] Not available

Appearance Solid Solid (presumed)

Acute Toxicity (LD50)
8700 mg/kg (intraperitoneal,

mouse)[2]
Data not available

Metabolism

Metabolite of the pesticides

pentachloronitrobenzene and

hexachlorobenzene.[2]

Primary metabolite of PCTA.

Metabolic Pathway
Pentachlorothioanisole is a metabolite of certain pesticides and is further metabolized in the

environment and in organisms. The primary metabolic pathway involves the oxidation of the

sulfur atom to form the corresponding sulfoxide, and subsequently the sulfone. This conversion

is often mediated by microbial activity in the soil.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041897#comparative-analysis-of-
pentachlorothioanisole-and-its-sulfoxide-metabolite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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